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Compound of Interest

Compound Name: C.I. Sulphur Yellow 2

Cat. No.: B074651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. 53120, commercially known as Sulphur Yellow 2, is a sulphur dye used primarily in the

textile industry.[1][2][3] Sulphur dyes are complex and heterogeneous mixtures of

macromolecular compounds of indeterminate structure, characterized by the presence of

sulfide and polysulfide linkages. They are produced by the reaction of aromatic compounds

with sulfur or alkali polysulfides. This guide provides a comprehensive overview of the chemical

and physical properties of C.I. 53120, its synthesis, and a discussion of its applications, with a

particular focus on its relevance, or lack thereof, to the field of drug development.

Chemical Identity and Structure
Identifying a precise chemical structure for C.I. 53120 is challenging due to its nature as a

complex mixture. Unlike well-defined small molecules, sulphur dyes do not have a single,

definitive molecular formula or structure. The CAS registry number for Sulphur Yellow 2 is

1326-66-5.[1][4]

The manufacturing process involves the calcination of N,N'-diformyl-1,3-diamino-6-

methylbenzene with sulfur at elevated temperatures.[1] This process leads to the formation of a

complex mixture of polymeric molecules containing thiazole, thianthrene, and other sulfur-

containing heterocyclic rings, which are responsible for the dye's color. While a definitive
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structure is not available, a proposed representative monomeric unit can be inferred from the

starting materials.

Note: Various sources provide conflicting molecular formulas for C.I. 53120. For instance, some

databases list it as S8 (cyclooctasulfur), which is incorrect and likely a misattribution. Other

sources suggest formulas such as C16H10N2Na2O7S2 or C16H10N2O6S2, but these are not

consistently supported and lack corresponding structural information.

Physicochemical Properties
The physicochemical properties of C.I. 53120 are characteristic of sulphur dyes. It is a solid,

typically in the form of a brown or yellow powder.[1][2] It is insoluble in water but soluble in

aqueous solutions of sodium sulfide, forming a leuco form that has an affinity for textile fibers.

[1][2][3]

Property Value Reference

Appearance Yellow to brown powder [1][2]

Solubility in Water Insoluble [1][2][3]

Solubility in Sodium Sulfide

Solution

Soluble (forms a yellow-brown

solution)
[1][2][3]

Solubility in Concentrated

Sulfuric Acid

Partially soluble, with

precipitation upon dilution
[1]

Experimental Protocols
Synthesis of C.I. 53120 (Sulphur Yellow 2)
The synthesis of Sulphur Yellow 2 is a high-temperature calcination process. A detailed

experimental protocol, based on available literature, is as follows:

Reactants: N,N'-diformyl-1,3-diamino-6-methylbenzene and elemental sulfur.

Procedure: A mixture of the reactants is heated to a temperature range of 140-150 °C.

The temperature is gradually increased to 218-220 °C over a period of 15 hours.
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During this process, a complex reaction involving sulfurization and condensation occurs,

leading to the formation of the dye.

The resulting product is a complex mixture of polymeric sulfur-containing compounds.

Dyeing Protocol for Cotton Fibers
Sulphur Yellow 2 is applied to cellulosic fibers like cotton using a reduction and oxidation

process.

Reduction: The dye is dissolved in a reducing bath containing sodium sulfide at an elevated

temperature (typically 90-95 °C). This converts the insoluble dye into its water-soluble leuco

form.

Dyeing: The textile material is immersed in the dye bath, allowing the leuco dye to penetrate

and adsorb onto the fibers.

Oxidation: After dyeing, the textile is exposed to an oxidizing agent (e.g., air, sodium

perborate, or sodium dichromate in an acidic solution) to convert the leuco dye back to its

insoluble, colored form, fixing it within the fiber.

Washing: The dyed material is thoroughly washed to remove any unfixed dye and residual

chemicals.

Applications
The primary and well-established application of C.I. 53120 is in the textile industry for dyeing

cellulosic fibers such as cotton, hemp, and viscose.[2][3] It is also used for coloring leather.[3]

Relevance to Drug Development and Signaling
Pathways
A comprehensive search of scientific literature and chemical databases reveals no documented

applications of C.I. 53120, or Sulphur Yellow 2, in the field of drug development. Its complex,

polymeric, and impure nature, along with its lack of specific biological targets, makes it an

unlikely candidate for pharmaceutical applications.
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There are no known signaling pathways associated with C.I. 53120 in the context of

pharmacology or medicine. The chemical's primary interaction is with textile fibers through

physical adsorption and mechanical trapping after oxidation.

The following diagram illustrates the logical relationship regarding the assessment of C.I.

53120 for drug development potential.

Assessment of C.I. 53120 for Drug Development
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Caption: Logical assessment of C.I. 53120's potential in drug development.

Conclusion
C.I. 53120, or Sulphur Yellow 2, is a sulphur dye with a long history of use in the textile industry.

Its chemical nature as a complex, polymeric mixture of indeterminate structure, along with its

insolubility in water, makes it suitable for dyeing cellulosic fibers but unattractive for

pharmaceutical applications. There is no evidence in the scientific literature to suggest any

biological activity or signaling pathway modulation by C.I. 53120 that would warrant its

consideration as a drug candidate. For researchers in drug development, this compound is

unlikely to be a fruitful area of investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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